Cas no 380430-53-5 ((2-(ethoxycarbonyl)phenyl)boronic acid)

• Product Name: (2-(ethoxycarbonyl)phenyl)boronic acid
• CAS No: 380430-53-5
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• MDL: MFCD02179453
• CID: 67942
• PubChem ID: 125307840
• Update Time: 2025-06-14

(2-(ethoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxycarbonylbenzeneboronic acid
• Ethyl 2-Boronobenzoat
• 2-(Ethoxycarbonyl)benzeneboronic acid
• 2-(Ethoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
• 2-Ethoxycarbonylphenylboronic Acid
• (2-(Ethoxycarbonyl)phenyl)boronic acid
• (2-ethoxycarbonylphenyl)boronic acid
• 2-(ethoxycarbonyl)phenylboronic acid
• 2-Ethoxycarboxyphenylboronic acid
• o-Ethoxycarbonylphenylboronic Acid
• 2-(Ethoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• [2-(ethoxycarbonyl)phenyl]boronic acid
• 2-carbethoxyphenylboronic acid
• Ethyl 2-(Dihydroxyboranyl)Benzoate
• Benzoic acid, 2-borono-, 1-ethyl ester
• 2-(ethoxycarbony
• 2-(ethoxycarbonyl)phenylboronicacid
• Ethyl 2-(Dihydroxyboranyl)Be
• 1-Ethyl 2-boronobenzoate
• GS-6809
• 2- ethoxycarbonyl-phenyl boronic acid
• SCHEMBL519974
• 2-ethoxycarbonylphenyl boronic acid
• NCGC00249524-01
• AMY1600
• B5E3T39L3Q
• DTXSID70378440
• 2-ethoxycarbonyl-phenylboronic acid
• Q-102211
• 380430-53-5
• MFCD02179453
• 2-Ethoxycarbonylphenylboronicacid
• CS-0042759
• QZKVVOXAEBCLPZ-UHFFFAOYSA-N
• FT-0678854
• E0877
• A6457
• AKOS006220725
• CHEMBL3236886
• SY002451
• 2-ethoxycarbonyl-benzeneboronic acid
• DB-031696
• (2-(ethoxycarbonyl)phenyl)boronic acid

• MDL： MFCD02179453
• Inchi： 1S/C9H11BO4/c1-2-14-9(11)7-5-3-4-6-8(7)10(12)13/h3-6,12-13H,2H2,1H3
• InChI Key： QZKVVOXAEBCLPZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1B(O)O)=O

Computed Properties

• Exact Mass: 194.07500
• Monoisotopic Mass: 194.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: powder
• Density: 1.21
• Melting Point: 138°C(lit.)
• Boiling Point: 367.5℃ at 760 mmHg
• Flash Point: 176.1℃
• Refractive Index: 1.526
• PSA: 66.76000
• LogP: -0.45690
• Solubility: Not determined

(2-(ethoxycarbonyl)phenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-(ethoxycarbonyl)phenyl)boronic acid

Recent Advances in the Application of (2-(Ethoxycarbonyl)phenyl)boronic Acid (CAS: 380430-53-5) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative (2-(ethoxycarbonyl)phenyl)boronic acid (CAS: 380430-53-5) has emerged as a versatile building block in medicinal chemistry and chemical biology research. Recent studies have highlighted its unique properties as a synthetic intermediate and its potential applications in drug discovery. This research brief synthesizes the latest findings regarding this compound, with particular attention to its role in Suzuki-Miyaura cross-coupling reactions, proteasome inhibition, and as a key component in developing novel therapeutics.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a coupling partner in synthesizing biphenyl-based kinase inhibitors. Researchers utilized (2-(ethoxycarbonyl)phenyl)boronic acid in palladium-catalyzed reactions to create libraries of compounds showing promising activity against tyrosine kinases implicated in cancer pathways. The electron-withdrawing ethoxycarbonyl group was found to significantly enhance the reactivity of the boronic acid moiety in these cross-coupling reactions.

In the field of targeted protein degradation, a 2024 Nature Chemical Biology publication reported the development of proteolysis-targeting chimeras (PROTACs) incorporating (2-(ethoxycarbonyl)phenyl)boronic acid as a warhead. The compound's ability to form reversible covalent bonds with hydroxyl groups in the proteasome's active site was exploited to create novel degrader molecules with improved pharmacokinetic properties compared to traditional boron-based proteasome inhibitors.

The compound has also shown promise in carbohydrate recognition and sensing applications. A recent ACS Sensors article detailed its use in developing fluorescent sensors for glucose monitoring, where the boronic acid moiety selectively binds diols while the ester group provides optimal solubility in aqueous-organic mixed solvent systems. This dual functionality makes 380430-53-5 particularly valuable for diagnostic applications.

From a synthetic chemistry perspective, several 2023-2024 studies have investigated the compound's stability and handling characteristics. Unlike many boronic acids that suffer from protodeboronation or oxidation, (2-(ethoxycarbonyl)phenyl)boronic acid demonstrates remarkable stability under ambient conditions, making it particularly useful for industrial-scale pharmaceutical synthesis. Its crystalline nature also facilitates purification and characterization processes.

Ongoing clinical trials are evaluating drugs incorporating this boronic acid derivative as a key pharmacophore. Early-phase trials for a multiple myeloma treatment featuring a modified version of 380430-53-5 have shown reduced neurotoxicity compared to existing boron-based therapies while maintaining potent proteasome inhibition. These developments position (2-(ethoxycarbonyl)phenyl)boronic acid as a compound of significant interest for next-generation therapeutic development.

Future research directions highlighted in recent literature include exploring the compound's potential in antibody-drug conjugates and as a building block for covalent inhibitors targeting various enzymes. The unique electronic properties imparted by the ortho-ester group appear to offer distinct advantages in modulating the reactivity and selectivity of the boronic acid moiety, opening new avenues for rational drug design.